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Compound of Interest

Compound Name: 6-(Benzyloxy)picolinonitrile
CAS No.: 190582-95-7
Cat. No.: B1278857
. J

6-(Benzyloxy)pyridine-2-carbonitrile is a substituted heterocyclic compound of significant
interest in the fields of medicinal chemistry and materials science. Its structure uniquely
combines three key functional components: an electron-deficient pyridine ring, a versatile nitrile
group, and a labile benzyloxy ether. This combination makes it a highly valuable intermediate
for the synthesis of complex molecular architectures.

The pyridine core is a privileged scaffold in drug discovery, present in numerous FDA-approved
pharmaceuticals. The nitrile moiety (—C=N) is not merely a stable functional group but also a
versatile synthetic handle. It can be hydrolyzed to carboxylic acids or amides, reduced to
primary amines, or participate in cycloaddition reactions to form other heterocyclic systems.
Furthermore, the nitrile group's strong electronegativity and linear geometry allow it to act as a
hydrogen bond acceptor or a polar pharmacophore, influencing molecular interactions with
biological targets.[1] The benzyloxy group often serves as a robust protecting group for a
phenol, which can be readily cleaved under standard hydrogenolysis conditions to reveal a
reactive hydroxyl group for further functionalization.

This guide provides a technical overview of the synthesis, structural characterization, and
potential applications of 6-(benzyloxy)pyridine-2-carbonitrile, designed for researchers and
professionals in chemical and pharmaceutical development.

Physicochemical and Structural Properties
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A summary of the key properties of 6-(benzyloxy)pyridine-2-carbonitrile is presented below.
These values are calculated or estimated based on the compound's structure and data from
analogous molecules.

Property Value

Molecular Formula C13H10N20

Molecular Weight 210.23 g/mol

IUPAC Name 6-(benzyloxy)pyridine-2-carbonitrile
CAS Number 1177433-91-8

Appearance Expected to be a white to off-white solid

- Soluble in common organic solvents (DCM,
Solubility )
Chloroform, Ethyl Acetate); Insoluble in water

Synthetic Strategies: A Tale of Two Pathways

The synthesis of 6-(benzyloxy)pyridine-2-carbonitrile can be approached via several routes.
The optimal choice depends on the availability of starting materials and the desired scale of the
reaction. Two of the most logical and field-proven methods are the Williamson Ether Synthesis
and the Reissert-Henze Reaction.

Primary Recommended Route: Williamson Ether
Synthesis

This method is often the most direct approach, involving the Sn2 reaction between an alkoxide
and an alkyl halide.[2][3] In this context, the synthesis proceeds by reacting 6-hydroxypyridine-
2-carbonitrile with benzyl bromide.

Causality and Experimental Insight: The choice of a strong, non-nucleophilic base like sodium
hydride (NaH) is critical. NaH irreversibly deprotonates the hydroxyl group to form the sodium
alkoxide (phenoxide in this case). This deprotonation significantly increases the nucleophilicity
of the oxygen atom, enabling it to efficiently attack the electrophilic methylene carbon of benzyl
bromide. Solvents like DMF or THF are ideal as they are polar aprotic, effectively solvating the
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sodium cation without interfering with the nucleophile. The reaction is typically run at room
temperature to prevent side reactions.
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6-Hydroxypyridine-2-carbonitrile

Deprotonation

v
Sodium 2-cyano-6-pyridinoxylat

Sn2 Substitution

6-(Benzyloxy)pyridine-2-carbonitrile
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Step 1: N-Oxide Formation

6-(Benzyloxy)pyridine

@BA or HzOz/ACOD

Oxidation

y
6-(Benzyloxy)pyridine N-oxide

Step 2: Reissprt-Henze Cyanation

1. Benzoyl Chloride
2. KCN or TMSCN

Activation & Cyanation

6-(Benzyloxy)pyridine-2-carbonitrile

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1278857?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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